(3,5-dimethyl-4-(p-tolylthio)-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)methanone
Description
(3,5-dimethyl-4-(p-tolylthio)-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)methanone is a synthetic compound that has gained significant attention in scientific research. It is commonly referred to as DTTMPM and is known for its potential use in the development of new drugs.
Scientific Research Applications
Anti-Inflammatory Properties
This compound exhibits anti-inflammatory effects by modulating key pathways involved in inflammation. Researchers have investigated its potential in treating inflammatory conditions such as arthritis, colitis, and dermatitis. Mechanistically, it may inhibit pro-inflammatory cytokines and enzymes, making it a promising candidate for drug development .
Anticancer Activity
Studies suggest that this compound possesses anticancer properties. It can interfere with cancer cell proliferation, induce apoptosis (programmed cell death), and inhibit tumor growth. Researchers have explored its efficacy against various cancer types, including breast, lung, and colon cancers. Further investigations are ongoing to optimize its therapeutic potential .
Antioxidant Effects
The compound’s phenolic structure contributes to its antioxidant activity. It scavenges free radicals, protecting cells from oxidative stress. Antioxidants play a crucial role in preventing age-related diseases and maintaining overall health. Researchers are keen on understanding its specific mechanisms and potential applications .
Neuroprotective Properties
Emerging evidence suggests that this compound may have neuroprotective effects. It could enhance neuronal survival, reduce neuroinflammation, and potentially mitigate neurodegenerative diseases like Alzheimer’s and Parkinson’s. However, more preclinical and clinical studies are needed to validate these findings .
Cardiovascular Applications
The compound’s vasorelaxant properties make it relevant for cardiovascular research. It may help regulate blood pressure and improve endothelial function. Researchers explore its potential in managing hypertension, atherosclerosis, and other cardiovascular disorders .
Antimicrobial Activity
Preliminary studies indicate that this compound exhibits antimicrobial effects against bacteria, fungi, and parasites. It could be a valuable addition to antimicrobial therapies, especially in cases of drug-resistant pathogens. Further investigations are essential to determine its efficacy and safety .
Comparative Toxicogenomics Database. Link
properties
IUPAC Name |
[3,5-dimethyl-4-(4-methylphenyl)sulfanylpyrazol-1-yl]-(3,4,5-trimethoxyphenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O4S/c1-13-7-9-17(10-8-13)29-21-14(2)23-24(15(21)3)22(25)16-11-18(26-4)20(28-6)19(12-16)27-5/h7-12H,1-6H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MLVCHRXAJUDGTD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SC2=C(N(N=C2C)C(=O)C3=CC(=C(C(=C3)OC)OC)OC)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3,5-dimethyl-4-(p-tolylthio)-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)methanone | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,5,6-trimethyl-7-[2-(pyridin-2-yl)ethyl]-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-4-imine](/img/structure/B2600953.png)
![2-[7-[(E)-but-2-enyl]-3-methyl-2,6-dioxopurin-8-yl]sulfanylacetamide](/img/structure/B2600958.png)
![N-[3-[2-(4-fluorophenyl)sulfonyl-3-(furan-2-yl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide](/img/structure/B2600959.png)
![1-((3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-5-(4-fluorophenyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione](/img/structure/B2600960.png)
![1-[2-Nitro-4-(trifluoromethyl)phenyl]piperazine hydrochloride](/img/no-structure.png)
![(Z)-ethyl 2-(6-bromo-2-((2-phenylacetyl)imino)benzo[d]thiazol-3(2H)-yl)acetate](/img/structure/B2600969.png)
![1-(pyrrolidin-1-yl)-2-((3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)ethanone](/img/structure/B2600975.png)